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Compound of Interest

Compound Name: Pigment Red 146

Cat. No.: B035983

An Inter-Laboratory Study for the Characterization of Pigment Red 146: A Comparative Guide

This guide provides a framework for an inter-laboratory study on the characterization of
Pigment Red 146, a bluish-red azo pigment.[1][2] It also offers a comparative analysis of this
pigment against other commercially available red pigments. The information is intended for
researchers, scientists, and professionals in the drug development and materials science fields
who require a thorough understanding of pigment properties for their applications.

Characterization of Pigment Red 146

Pigment Red 146 is a monoazo pigment known for its semi-transparent, slightly bluish-red
hue.[3][4] It finds extensive use in printing inks, industrial coatings, and textile printing.[3][5][6]
The following table summarizes the key physicochemical properties of Pigment Red 146 as
reported in the literature.

Table 1: Physicochemical Properties of Pigment Red 146
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Property

Value

Source

Chemical Class

Monoazo

[4]16]

C.l. Name Pigment Red 146 [7]

C.l. Number 12485 [41[8]

CAS Number 5280-68-2 [31[6]171[8][°]
Molecular Formula Cs3H27CIN4Os [9]

Molecular Weight 611.04 g/mol [319]

Density 1.30 - 1.6 g/cm3 [B141071181[10]
pH Value 6.0-7.5 [31[6]1[7]

Oil Absorption

40 - 70 g/100g

[5107]

Heat Stability >180 °C [41[8]
Light Fastness (Full Shade) 5-6 [41[8]
Weather Fastness 3-5 [41[8]

Proposed Inter-Laboratory Study Experimental

Protocols

The following are detailed methodologies for key experiments to characterize Pigment Red

146. These protocols are designed to be distributed to participating laboratories to ensure

consistency and comparability of results.

Particle Size Distribution Analysis

» Objective: To determine the particle size distribution of the pigment powder.

e Method: Laser Diffraction.

e Procedure:
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o Disperse 0.1 g of Pigment Red 146 in 100 mL of deionized water containing a suitable
surfactant.

o Sonicate the dispersion for 15 minutes to ensure deagglomeration.
o Introduce the dispersion into the laser diffraction particle size analyzer.

o Measure the particle size distribution three times and report the average D10, D50, and
D90 values.

Colorimetric Analysis

o Objective: To quantitatively measure the color properties of the pigment.
o Method: Spectrophotometry.
e Procedure:

o Prepare a drawdown of the pigment dispersed in a standard binder on a standardized
white card.

o Allow the drawdown to dry completely under controlled temperature and humidity.

o Measure the CIELAB (L, a, b*) color coordinates using a spectrophotometer with a D65
illuminant and 10° observer.

o Take measurements at five different points on the drawdown and report the average
values.

Lightfastness Testing

» Objective: To evaluate the resistance of the pigment to fading upon exposure to light.
¢ Method: Xenon Arc Lamp Exposure.
e Procedure:

o Prepare coated panels as described for the colorimetric analysis.
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[e]

Expose the panels in a xenon arc weather-ometer according to ISO 105-B02.

o

Simultaneously expose a blue wool standard for reference.

Evaluate the color change of the exposed panels against an unexposed control at

[¢]

specified intervals.

[¢]

Report the lightfastness rating on the 1-8 blue wool scale.

Heat Stability Testing

» Objective: To determine the temperature at which the pigment begins to degrade.
o Method: Thermogravimetric Analysis (TGA).

e Procedure:

o

Place 5-10 mg of the pigment powder in a TGA crucible.

[¢]

Heat the sample from room temperature to 600°C at a rate of 10°C/min under a nitrogen

atmosphere.

[¢]

Record the weight loss as a function of temperature.

The onset temperature of decomposition is reported as the heat stability.

[¢]

Comparative Analysis with Alternative Red
Pigments

Pigment Red 146 can be compared with other red pigments based on their performance in
various applications. The choice of pigment often depends on the specific requirements of the
end-use, such as lightfastness, opacity, and cost.

Table 2: Comparison of Pigment Red 146 with Alternative Red Pigments
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Pigment

Chemical Class

Key Characteristics

Common
Applications

Pigment Red 146

Monoazo

Bluish-red shade,
good overall fastness.
[10]

Printing inks, coatings,
textile printing.[3][5][6]

Pigment Red 57:1

Monoazo Lake

Yellower shade than
PR 146, good color
strength.

Inks, plastics.

Pigment Red 170

Naphthol AS

Good lightfastness
and weather

resistance.[11]

Automotive and

industrial coatings.[11]

Pigment Red 254

Diketo-pyrrolo-pyrrole
(DPP)

High performance,
excellent lightfastness
and heat stability.[12]

Automotive coatings,

plastics.[12]

Cadmium Red (PR
108)

Inorganic

Opaque, bright red,
excellent heat stability.
[13]

Artists' colors, high-
temperature plastics.
[13]

Quinacridone Red
(PR 209)

Quinacridone

Transparent, high
chroma, excellent
lightfastness.[13]

High-end coatings,

artists' colors.

Visualizing Experimental and Logical Workflows

The following diagrams illustrate the proposed experimental workflow for pigment

characterization and a decision-making process for pigment selection.
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Caption: Proposed experimental workflow for the inter-laboratory characterization of Pigment
Red 146.
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Application Requirement?
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and Heat Stability?
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Pigment Selection
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Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b035983?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Caption: Decision-making pathway for selecting a red pigment based on application
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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